Cas no 2172294-12-9 (1-(3-cyclobutoxypropyl)azetidin-2-ylmethanamine)

• Product Name: 1-(3-cyclobutoxypropyl)azetidin-2-ylmethanamine
• CAS No: 2172294-12-9
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6022077
• PubChem ID: 165855406
• Update Time: 2025-05-23

1-(3-cyclobutoxypropyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclobutoxypropyl)azetidin-2-ylmethanamine
• EN300-1280919
• [1-(3-cyclobutoxypropyl)azetidin-2-yl]methanamine
• 2172294-12-9

• Inchi： 1S/C11H22N2O/c12-9-10-5-7-13(10)6-2-8-14-11-3-1-4-11/h10-11H,1-9,12H2
• InChI Key： FABFSEGNLGUXNJ-UHFFFAOYSA-N
• SMILES： O(CCCN1CCC1CN)C1CCC1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-(3-cyclobutoxypropyl)azetidin-2-ylmethanamine

1-(3-Cyclobutoxypropyl)Azetidin-2-Ylmethanamine: A Comprehensive Overview

1-(3-Cyclobutoxypropyl)azetidin-2-ylmethanamine, identified by the CAS number 2172294-12-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule, characterized by its azetidine ring structure and cyclobutoxy substituent, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry.

The structure of 1-(3-cyclobutoxypropyl)azetidin-2-ylmethanamine comprises an azetidine ring, a four-membered cyclic amine, which is known for its unique chemical properties. The presence of the cyclobutoxy group at the 3-position of the propyl chain introduces additional complexity and reactivity to the molecule. This combination makes it a valuable compound for exploring stereochemical effects and conformational analysis in medicinal chemistry.

Recent studies have highlighted the importance of azetidine-containing compounds in drug design, particularly in targeting G-protein coupled receptors (GPCRs) and other therapeutic targets. The cyclobutoxy group, being a strained ring system, contributes to the molecule's rigidity and can influence its pharmacokinetic properties, such as absorption and bioavailability. These attributes make 1-(3-cyclobutoxypropyl)azetidin-2-ylmethanamine a promising candidate for further exploration in preclinical studies.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and ring-opening reactions. The use of azetidine intermediates has been well-documented in organic synthesis, offering a straightforward pathway to construct complex molecules with high efficiency. The incorporation of the cyclobutoxy group typically involves alkylation or coupling reactions, depending on the specific conditions and desired stereochemistry.

The application of CAS No. 2172294-12-9 extends beyond medicinal chemistry. Its unique structure makes it an ideal substrate for studying catalytic asymmetric synthesis and enantioselective reactions. Researchers have employed this compound to investigate the influence of ring strain on reaction kinetics and selectivity, providing valuable insights into the design of more efficient synthetic pathways.

From an analytical standpoint, the characterization of 1-(3-cyclobutoxypropyl)azetidin-2-ylmethanamine has been achieved through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have enabled precise determination of its molecular structure and stereochemistry, ensuring its reliability as a reference compound in various research settings.

In conclusion, 1-(3-cyclobutoxypropyl)azetidin-2-ylmethanamine, with its distinctive chemical features and versatile applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and drug discovery progress, this compound is poised to play an increasingly important role in both academic and industrial settings.